Cas no 72612-09-0 (N-[3-(5-methoxy-1H-indol-3-yl)propyl]pyridine-3-carboxamide)

• Product name: N-[3-(5-methoxy-1H-indol-3-yl)propyl]pyridine-3-carboxamide
• CAS No: 72612-09-0
• MF: C₁₈H₁₉N₃O₂
• MW: 309.36236
• CID: 1756901
• PubChem ID: 3055591

N-[3-(5-methoxy-1H-indol-3-yl)propyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(5-methoxy-1H-indol-3-yl)propyl]pyridine-3-carboxamide
• DTXSID10222938
• 5-22-12-00087 (Beilstein Handbook Reference)
• 72612-09-0
• N-(3-(5-Methoxy-3-indolyl)propyl)nicotinamide
• BRN 0429010
• Nicotinamide, N-(3-(5-methoxy-3-indolyl)propyl)-

• Inchi： InChI=1S/C18H19N3O2/c1-23-15-6-7-17-16(10-15)13(12-21-17)4-3-9-20-18(22)14-5-2-8-19-11-14/h2,5-8,10-12,21H,3-4,9H2,1H3,(H,20,22)
• InChI Key： UPAYLPSFKINTKG-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)NC=C2CCCNC(=O)C3=CN=CC=C3

Computed Properties

• Exact Mass: 309.14787
• Monoisotopic Mass: 309.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 67.01